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Compound of Interest
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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing the

challenges posed by bacterial pigment interference during Methyl Red (MR) testing.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental principle of the Methyl Red (MR) test?

The Methyl Red (MR) test is a biochemical assay used to determine if a microorganism

performs mixed acid fermentation of glucose. Bacteria that produce stable strong acids as end

products of glucose metabolism will lower the pH of the culture medium to 4.4 or below.[1][2]

The addition of the pH indicator methyl red, which is red at pH ≤ 4.4 and yellow at a pH of 6.0

or higher, allows for the visualization of this acidic shift.[3][4] A positive MR test is indicated by a

red color, signifying mixed acid production, while a yellow color indicates a negative result.[1]

Q2: How do bacterial pigments interfere with the interpretation of MR test results?

Bacterial pigments can interfere with the MR test in two primary ways:

pH Indicator Properties: Some bacterial pigments are natural pH indicators, changing color

with the acidity or alkalinity of the medium. This can either mimic or mask the expected color

change of the methyl red indicator, leading to a misinterpretation of the test result.
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Color Masking: The intense and inherent color of some bacterial pigments can obscure the

subtle color changes of the methyl red indicator, making it difficult to determine if the medium

has turned red or remained yellow.

Q3: Which common bacterial pigments are known to cause interference and what are their

properties?

Several bacterial species produce pigments that can interfere with the MR test. The table below

summarizes the key characteristics of the most common interfering pigments.

Bacterial
Species

Pigment Pigment Color
pH Indicating
Properties

Typical MR
Test Result

Serratia

marcescens
Prodigiosin Red

Red in acidic

conditions,

orange-yellow in

alkaline

conditions[5][6]

Negative[7][8][9]

Pseudomonas

aeruginosa
Pyocyanin Blue-green

Turns red below

pH 4.9, blue at

neutral/alkaline

pH[10][11]

Negative[12][13]

[14]

Chromobacteriu

m violaceum
Violacein Violet

Intense color can

mask indicator

change;

insoluble in

water[15][16]

Negative[17][18]

Troubleshooting Guides
Problem: Ambiguous or uninterpretable Methyl Red test result in a pigment-producing bacterial

culture.

Follow these troubleshooting steps to obtain a reliable MR test result when working with

pigmented bacteria.
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Guide 1: Visual Inspection and Extended Incubation
For some pigmented bacteria, a very strong positive or negative result may still be discernible

despite the pigment.

Experimental Protocol:

Inoculation: Inoculate a tube of MR-VP broth with a pure culture of the test organism.[4]

Incubation: Incubate the tube at 35-37°C for a minimum of 48 hours.[4] For some slow-

growing or weakly-reacting organisms, incubation may need to be extended to 4-5 days.[2]

Addition of Methyl Red: Add 5-6 drops of methyl red reagent to the broth.[4]

Observation: Immediately observe the color change. A distinct and immediate bright red

color may indicate a positive result, while a clear yellow or orange may suggest a negative

result. If the pigment's color makes the result ambiguous, proceed to the next

troubleshooting guide.

Guide 2: Pigment Extraction Prior to MR Test
This method involves physically separating the pigment from the bacterial culture before adding

the methyl red indicator.

Experimental Protocol:

Culture Growth: Following incubation as described in Guide 1, transfer the bacterial culture

to a centrifuge tube.

Cell Pelleting: Centrifuge the culture at a speed sufficient to pellet the bacterial cells (e.g.,

7000 rpm for 20 minutes).[19]

Supernatant Separation: Carefully decant the clear supernatant into a clean test tube. This

supernatant contains the metabolic end products, including any acids produced.

MR Test on Supernatant: Add 5-6 drops of methyl red reagent to the collected supernatant.

[4]
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Result Interpretation: Observe the color change in the supernatant, which is now free of the

interfering pigment. A red color indicates a positive result, while a yellow color indicates a

negative result.

Guide 3: pH Measurement as an Alternative to Visual
Interpretation
For a more quantitative and definitive result, directly measuring the pH of the culture broth can

bypass the need for a visual color indicator.

Experimental Protocol:

Culture Incubation: Grow the organism in MR-VP broth for the standard incubation period (48

hours to 5 days).[2][4]

pH Meter Calibration: Calibrate a pH meter according to the manufacturer's instructions

using standard buffers.

pH Measurement: Aseptically measure the pH of the bacterial culture broth.

Result Interpretation:

A pH of 4.4 or below indicates a positive MR test.

A pH above 6.0 indicates a negative MR test.

A pH between 4.5 and 5.9 is considered equivocal and may require further testing or

extended incubation.

Visualizing Experimental Workflows and Logical
Relationships
To further clarify the troubleshooting process, the following diagrams illustrate the standard MR

test, the points of pigment interference, and the recommended troubleshooting workflow.
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Standard Methyl Red Test Workflow

Inoculate MR-VP Broth

Incubate at 35-37°C for 48-96 hours

Add Methyl Red Indicator

Observe Color Change

Red Color (pH <= 4.4)
Positive Result

Sufficient Acid Production

Yellow Color (pH >= 6.0)
Negative Result

Insufficient Acid Production

Click to download full resolution via product page

Caption: Standard workflow for the Methyl Red test.
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Mechanism of Pigment Interference in MR Test

Glucose

Mixed Acid Fermentation

Low pH (<= 4.4)
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Ambiguous/False Result

Bacterial Pigment
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Caption: How bacterial pigments can lead to ambiguous MR test results.
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Troubleshooting Workflow for Pigment Interference

Ambiguous MR Test Result
due to Pigment

Guide 2: Pigment Extraction

Option 1

Guide 3: pH Measurement

Option 2

Centrifuge Culture Measure pH of Broth

Test Supernatant with Methyl Red

Reliable MR Test Result

Interpret pH Value
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Caption: Decision-making workflow for troubleshooting pigment interference.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b147717?utm_src=pdf-body-img
https://www.benchchem.com/product/b147717?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Methyl Red (MR) Test: Principle, Procedure, and Results • Microbe Online
[microbeonline.com]

2. microbiologyinfo.com [microbiologyinfo.com]

3. asm.org [asm.org]

4. microbenotes.com [microbenotes.com]

5. Characterization of Serratia marcescens (OK482790)’ prodigiosin along with in vitro and in
silico validation for its medicinal bioactivities - PMC [pmc.ncbi.nlm.nih.gov]

6. Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse
bioactivity to synthesis and yield enhancement - PMC [pmc.ncbi.nlm.nih.gov]

7. microbenotes.com [microbenotes.com]

8. microbiologyinfo.com [microbiologyinfo.com]

9. researchgate.net [researchgate.net]

10. Pyocyanin - Wikipedia [en.wikipedia.org]

11. Pseudomonas aeruginosa’s greenish-blue pigment pyocyanin: its production and
biological activities - PMC [pmc.ncbi.nlm.nih.gov]

12. microbenotes.com [microbenotes.com]

13. m.youtube.com [m.youtube.com]

14. Pseudomonas aeruginosa - Wikipedia [en.wikipedia.org]

15. Violacein: Properties and Production of a Versatile Bacterial Pigment - PMC
[pmc.ncbi.nlm.nih.gov]

16. taylorandfrancis.com [taylorandfrancis.com]

17. Bacteremia caused by a rare pathogen – Chromobacterium violaceum: a case report
from Nepal - PMC [pmc.ncbi.nlm.nih.gov]

18. tgw1916.net [tgw1916.net]

19. microbiologyjournal.org [microbiologyjournal.org]

To cite this document: BenchChem. [Technical Support Center: Interference of Bacterial
Pigments with Methyl Red Test Reading]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147717#interference-of-bacterial-pigments-with-
methyl-red-test-reading]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://microbeonline.com/methyl-red-mr-test-principle-procedure-results/
https://microbeonline.com/methyl-red-mr-test-principle-procedure-results/
https://microbiologyinfo.com/methyl-red-mr-test-principle-procedure-and-result-interpretation/
https://asm.org/getmedia/40946f85-9357-4563-aa8a-994427efa825/methyl-red-and-voges-proskauer-test-protocols.pdf
https://microbenotes.com/methyl-red-mr-test-objectives-principle-media-used-procedure-result-interpretation-limitations-and-examples/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11587630/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11587630/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11188435/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11188435/
https://microbenotes.com/biochemical-test-of-serratia-marcescens/
https://microbiologyinfo.com/biochemical-test-and-identification-of-serratia-marcescens/
https://www.researchgate.net/figure/Biochemical-characteristics-of-S-marcescens-bacteria-isolated-from-soil-samples-from_tbl1_336143102
https://en.wikipedia.org/wiki/Pyocyanin
https://pmc.ncbi.nlm.nih.gov/articles/PMC10251607/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10251607/
https://microbenotes.com/biochemical-test-of-pseudomonas-aeruginosa/
https://m.youtube.com/watch?v=slTc_RHzxzI
https://en.wikipedia.org/wiki/Pseudomonas_aeruginosa
https://pmc.ncbi.nlm.nih.gov/articles/PMC4538413/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4538413/
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Violacein/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5147401/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5147401/
https://www.tgw1916.net/Chromobacteriaceae/chromobacterium_violaceum.html
https://microbiologyjournal.org/isolation-characterization-and-optimization-studies-of-bacterial-pigments/
https://www.benchchem.com/product/b147717#interference-of-bacterial-pigments-with-methyl-red-test-reading
https://www.benchchem.com/product/b147717#interference-of-bacterial-pigments-with-methyl-red-test-reading
https://www.benchchem.com/product/b147717#interference-of-bacterial-pigments-with-methyl-red-test-reading
https://www.benchchem.com/product/b147717#interference-of-bacterial-pigments-with-methyl-red-test-reading
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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